Cas no 81518-29-8 (3-(2-chlorophenyl)-5-methylsulfanyl-4-phenyl-1,2,4-triazole)

• Product Name: 3-(2-chlorophenyl)-5-methylsulfanyl-4-phenyl-1,2,4-triazole
• CAS No: 81518-29-8
• MF: C₁₅H₁₂ClN₃S
• MW: 301.793880462646
• CID: 1803762
• PubChem ID: 3067431
• Update Time: 2025-04-21

3-(2-chlorophenyl)-5-methylsulfanyl-4-phenyl-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-methylsulfanyl-4-phenyl-1,2,4-triazole
• BRN 5073357
• 3-(2-Chlorophenyl)-5-(methylthio)-4-phenyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-(2-chlorophenyl)-5-(methylthio)-4-phenyl-
• AC1MIDTG
• CTK5E8847
• AG-H-27204
• LS-155902
• DTXSID40231174
• 81518-29-8

• Inchi： 1S/C15H12ClN3S/c1-20-15-18-17-14(12-9-5-6-10-13(12)16)19(15)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： CRFOHGWATXSNIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1C1C=CC=CC=1)SC

Computed Properties

• Exact Mass: 301.0440463g/mol
• Monoisotopic Mass: 301.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 56Ų